1-(4-Hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde

• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol
• IUPAC Name: 1-(4-hydroxyphenyl)-3-methylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C11H10N2O2/c1-8-9(7-14)6-13(12-8)10-2-4-11(15)5-3-10/h2-7,15H,1H3
• InChI Key: ANKXAJUTFRMZJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C=O)C2=CC=C(C=C2)O

Description

1-(4-Hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde (CAS 1784272-10-1) is a chemical compound with the molecular formula C12H12N2O2 and a molecular weight of 216.24 g/mol . It belongs to the class of 1-aryl-1H-pyrazole-4-carbaldehydes, which are recognized in medicinal chemistry as privileged scaffolds for the development of biologically active molecules . The core pyrazole structure is a five-membered heterocycle with two adjacent nitrogen atoms, and this derivative is specifically substituted with a 4-hydroxyphenyl group on one nitrogen and an aldehyde functional group at the 4-position . The aldehyde group is a versatile synthetic handle, making this compound a valuable building block for constructing more complex heterocyclic systems through condensation reactions . While specific biological data for this exact compound is limited in the public domain, research on highly analogous pyrazole-4-carbaldehyde derivatives has demonstrated significant potential in pharmaceutical research. Specifically, similar compounds have been synthesized and investigated in silico as novel designs for selective serotonin reuptake inhibitors (SSRIs), a common class of antidepressants . These studies involve molecular docking simulations against the human serotonin transporter protein, with results suggesting promising antidepressant properties . This indicates the potential research value of the pyrazole-4-carbaldehyde scaffold in neuropharmacology and drug discovery programs. The synthesis of such compounds is often achieved via multi-step routes, which can include the Vilsmeier-Haack formylation reaction, a standard method for introducing an aldehyde group onto a pyrazole ring . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Preparation Methods

General Approach: Pyrazole Core Construction and Functionalization

The synthesis typically proceeds via the formation of a pyrazole ring bearing substituents at the 1- and 3-positions, followed by selective introduction of the aldehyde group at the 4-position. The hydroxyphenyl substituent at the 1-position can be introduced either by starting from a substituted phenylhydrazine or by cross-coupling reactions on preformed pyrazole intermediates.

Synthesis of Pyrazole Core

• Condensation of Phenylhydrazines with β-Ketoesters or β-Diketones
  A classical method involves the condensation of 4-hydroxyphenylhydrazine with ethyl acetoacetate or similar β-ketoesters under acidic or catalytic conditions. For example, tungstophosphoric acid (1 mol%) catalyzed reflux in aqueous medium can afford 1-(4-hydroxyphenyl)-3-methyl-1H-pyrazole intermediates with good yields (~78%) and purity.

Introduction of the Formyl Group at the 4-Position

• Vilsmeier-Haack Reaction
  The aldehyde group at the 4-position of the pyrazole ring is commonly introduced via the Vilsmeier-Haack formylation. This involves treating the pyrazole intermediate with a Vilsmeier reagent generated in situ from phosphorus oxychloride (POCl3) and dimethylformamide (DMF). The reaction is typically conducted at low temperatures (0°C to 80°C) for 1-4 hours, followed by quenching in ice-water and neutralization with sodium bicarbonate solution. This method yields the desired 1-(4-hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde as a solid after filtration and recrystallization.

• Reaction Conditions Example :

  • Pyrazole intermediate (3 mmol) dissolved in dry DMF (2 mL)
  • POCl3 (4.5 mmol, 1.5 equiv) added dropwise under ice-cooling
  • Stirring at 80°C for 2 hours
  • Quenching in ice-water, neutralization, filtration
  • Recrystallization from ethanol yields aldehyde product (yield ~38%) with melting point ~145-146°C.

Alternative Functionalization via Cross-Coupling Reactions

• Palladium-Catalyzed Cross-Coupling on Pyrazole Triflates
  Another advanced route involves preparing pyrazole triflate intermediates from pyrazol-3-ol derivatives, which then undergo Suzuki-Miyaura, Sonogashira, or Heck cross-coupling reactions to install the 4-substituted aldehyde or related groups. This approach allows for the introduction of various aryl or alkynyl substituents, including hydroxyphenyl groups, with high regioselectivity and functional group tolerance.

• General Procedure for Suzuki-Miyaura Cross-Coupling :

  • Pyrazole triflate (0.5 mmol) in 1,4-dioxane (5 mL) under argon
  • Potassium phosphate (K3PO4, 1.5 mmol), boronic acid (1.5 mmol), Pd(PPh3)4 catalyst (0.04 mmol), and KBr (0.55 mmol) added
  • Reflux under argon atmosphere for several hours
  • Workup by aqueous extraction and chromatographic purification yields functionalized pyrazole-4-carbaldehydes.

Detailed Reaction Scheme and Conditions

Step	Reaction Type	Reagents/Conditions	Outcome/Notes
1	Pyrazole ring formation	4-Hydroxyphenylhydrazine + ethyl acetoacetate, tungstophosphoric acid catalyst, reflux in water	Formation of 1-(4-hydroxyphenyl)-3-methyl-1H-pyrazole intermediate, yield ~78%
2	Formylation (Vilsmeier-Haack)	POCl3 + DMF, 0°C to 80°C, 2-4 h, quench in ice-water, neutralize with NaHCO3, filtration, recrystallization	Introduction of aldehyde at 4-position, yield ~38%, mp 145-146°C; product purity confirmed by NMR
3	Alternative: Pd-catalyzed coupling	Pyrazole triflate + boronic acid, Pd(PPh3)4 catalyst, K3PO4 base, reflux in dioxane under argon	Formation of 4-substituted pyrazole-4-carbaldehydes with diverse substituents including hydroxyphenyl

Analytical and Purification Techniques

• Purification : Recrystallization from ethanol or aqueous ethanol mixtures is standard to obtain high-purity aldehyde products.
• Characterization :
  • Melting point determination (e.g., 145–146°C for aldehyde)
  • Nuclear Magnetic Resonance (NMR) spectroscopy: ^1H, ^13C, and ^15N NMR confirm structure and substitution pattern.
  • Infrared (IR) spectroscopy identifies characteristic aldehyde C=O stretch and hydroxy group.
  • Mass spectrometry (MS) confirms molecular weight and purity.
  • High-performance liquid chromatography (HPLC) used for purity assessment.

Research Outcomes and Observations

• The Vilsmeier-Haack method remains the most straightforward and widely used approach for the formylation of pyrazoles at the 4-position, including hydroxyphenyl-substituted derivatives.
• The palladium-catalyzed cross-coupling strategies provide a versatile platform for structural diversification, enabling the synthesis of various substituted pyrazole-4-carbaldehydes with high selectivity and yields.
• The presence of the hydroxy group on the phenyl ring influences hydrogen bonding and crystal packing, as revealed by X-ray crystallography studies, which is important for the compound’s physicochemical properties.
• Yields for the overall synthesis range from moderate to good, with purification steps critical for removing side products and isomers.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding quinones.

Reduction: The carbaldehyde group can be reduced to an alcohol.

Substitution: The hydroxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles such as alkoxides or amines in the presence of a base.

Major Products Formed:

Oxidation: Formation of quinones.

Reduction: Formation of alcohols.

Substitution: Formation of ethers or amines.

Scientific Research Applications

1-(4-Hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential lead compound for the development of new drugs.

Industry: Utilized in the synthesis of advanced materials and polymers.

Mechanism of Action

The mechanism by which 1-(4-Hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde exerts its effects involves interactions with specific molecular targets. The hydroxyphenyl group can form hydrogen bonds with biological macromolecules, while the pyrazole ring can participate in π-π interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Pyrazole-4-carbaldehyde derivatives exhibit diverse biological and physicochemical properties depending on substituents at positions 1 (R1) and 3 (R3). Below is a detailed comparison:

Table 1: Structural and Functional Comparison of Pyrazole-4-carbaldehyde Derivatives

Compound Name	R1 Group	R3 Group	Synthesis Method	Key Spectral Data (IR C=O, cm⁻¹)	Biological Activity
1-(4-Hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde	4-Hydroxyphenyl	Methyl	Vilsmeier-Haack cyclization	1647–1670	Not reported
1-Benzoyl-3-phenyl-1H-pyrazole-4-carbaldehyde (4a)	Benzoyl	Phenyl	Hydrazide cyclization	1647.13	Antioxidant, anti-inflammatory
3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde	Phenyl	4-Methoxyphenyl	Unspecified	-	Potential antiviral
1-Phenyl-3-(2-thienyl)-1H-pyrazole-4-carbaldehyde	Phenyl	2-Thienyl	Unspecified	-	Not reported
1-(4-Fluorophenyl)-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde	4-Fluorophenyl	4-Methylphenyl	Unspecified	-	Not reported
3-(4-Chlorophenoxy)-1-phenyl-1H-pyrazole-4-carbaldehyde	Phenyl	4-Chlorophenoxy	Substitution	-	Antimicrobial

Substituent Effects on Properties

R1 Substituents

• 4-Hydroxyphenyl (Target Compound): Introduces polarity and hydrogen-bonding capability, enhancing solubility in polar solvents.
• 4-Fluorophenyl: Fluorine’s electronegativity improves lipophilicity, which may influence membrane permeability in biological systems .

R3 Substituents

• Methyl (Target Compound): A small electron-donating group that minimizes steric hindrance, favoring synthetic modifications.
• Phenyl (4a): Adds aromatic bulk, which may improve π-π stacking interactions in protein binding but increases steric hindrance .

Spectral and Analytical Data

• IR Spectroscopy: Carbaldehyde C=O stretches are consistent across derivatives (~1647–1670 cm⁻¹), but substituents like nitro (4e: 1350 cm⁻¹ for Ar-NO₂) and hydroxyl (4e: 3230 cm⁻¹ for -OH) introduce distinct peaks .
• Elemental Analysis: Nitro-substituted derivatives (e.g., 4b) show higher nitrogen content (13.08% vs. 10.14% in 4a) .

Biological Activity

1-(4-Hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological properties, including antimicrobial, anti-inflammatory, and anticancer activities, along with relevant research findings and case studies.

Chemical Structure and Properties

The molecular formula of 1-(4-Hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde is C$_{10}$H$_{9}$N$_{2}$O, with a molecular weight of approximately 188.18 g/mol. The compound features a pyrazole ring substituted with a hydroxyphenyl group and an aldehyde functional group, which enhances its potential for forming hydrogen bonds and influences its biological interactions.

Antimicrobial Activity

Research indicates that pyrazole derivatives, including 1-(4-Hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde, exhibit potent antimicrobial properties. In vitro studies have demonstrated that this compound can inhibit the growth of various pathogens:

• Minimum Inhibitory Concentration (MIC) : The compound has shown effective MIC values against several bacterial strains, indicating its potential as an antimicrobial agent.
• Biofilm Inhibition : It has been reported to inhibit biofilm formation in Staphylococcus aureus and Staphylococcus epidermidis, which is crucial for treating persistent infections .

Anti-inflammatory Activity

The compound demonstrates significant anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. For instance, certain derivatives exhibited up to 85% inhibition of TNF-α at specific concentrations compared to standard anti-inflammatory drugs like dexamethasone .

Anticancer Activity

1-(4-Hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde has also been investigated for its anticancer properties:

• Cell Line Studies : In vitro cytotoxicity assays against various cancer cell lines (e.g., MCF-7 for breast cancer and PC-3 for prostate cancer) revealed that the compound exhibits selective cytotoxicity, with IC$_{50}$ values indicating effective growth inhibition without significant toxicity to normal cells .
• Mechanism of Action : Preliminary studies suggest that the compound may interact with proteins involved in cancer cell proliferation pathways, warranting further investigation into its mechanism of action .

Comparative Analysis with Similar Compounds

The uniqueness of 1-(4-Hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde can be highlighted through a comparative analysis with structurally similar compounds:

Compound Name	Molecular Formula	Key Features
5-Hydroxy-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde	C$_{10}$H$_{11}$N$_{2}$O	Contains an additional methyl group; different biological activity profile.
3-Methyl-1-phenyl-1H-pyrazole-4-carboxaldehyde	C$_{10}$H$_{9}$N$_{2}$O	Lacks hydroxy substitution; primarily studied for different chemical reactivity.
1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde	C$_{10}$H$_9$FN$_{2}$O	Fluorine substitution alters electronic properties; potential for different biological interactions.

The hydroxy substitution in 1-(4-Hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde enhances its hydrogen bonding capabilities, potentially influencing its biological activity compared to other similar compounds.

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activity of this compound:

• Antimicrobial Evaluation : A study evaluated various pyrazole derivatives for their antimicrobial efficacy, revealing that compounds similar to 1-(4-Hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde exhibited significant inhibition against common pathogens .
• In Vivo Studies : In vivo models using carrageenan-induced edema demonstrated the anti-inflammatory effects of pyrazole derivatives, including those related to the target compound .
• Molecular Docking Studies : Computational studies have suggested potential binding modes of the compound at specific protein sites involved in cancer progression, indicating its therapeutic potential .

Q & A

Q. What are the optimal synthetic routes for 1-(4-Hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbaldehyde?

A common approach involves nucleophilic substitution of a chlorinated pyrazole precursor (e.g., 5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde) with 4-hydroxyphenol under basic conditions. Potassium carbonate (K₂CO₃) is typically used as a catalyst in polar aprotic solvents like dimethylformamide (DMF) at 80–100°C for 12–24 hours . Alternatively, Vilsmeier-Haack formylation of 3-methyl-1-(4-hydroxyphenyl)-1H-pyrazole can introduce the aldehyde group using DMF and POCl₃ .

Q. How is the compound characterized for structural confirmation?

Key techniques include:

• NMR spectroscopy : ¹H/¹³C NMR to confirm substituent positions and aldehyde proton resonance (δ ~9.5–10 ppm) .
• Mass spectrometry (HRMS) : To verify molecular weight (C₁₁H₁₀N₂O₂; theoretical MW: 202.21 g/mol) .
• FT-IR : Peaks at ~1680–1700 cm⁻¹ (C=O stretch) and ~3200–3500 cm⁻¹ (phenolic -OH) .

Q. What in vitro assays are suitable for initial biological activity screening?

• Antimicrobial activity : Disk diffusion assays or minimum inhibitory concentration (MIC) tests against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) .
• Antioxidant potential : DPPH radical scavenging assays to evaluate phenolic -OH contributions .
• Enzyme inhibition : Fluorescence-based assays targeting cyclooxygenase (COX) or acetylcholinesterase (AChE) .

Advanced Research Questions

Q. How do electronic effects of substituents influence reactivity in further derivatization?

The electron-donating 4-hydroxyphenyl group enhances electrophilic aromatic substitution (EAS) at the pyrazole ring’s C-5 position. Computational studies (e.g., DFT) can map frontier molecular orbitals to predict regioselectivity in reactions like aldol condensations or Schiff base formation . Comparative studies with fluorophenyl (electron-withdrawing) or methoxyphenyl (electron-donating) analogs reveal distinct reaction kinetics .

Q. What strategies resolve contradictions in biological activity data across structurally similar analogs?

• Meta-analysis : Compare IC₅₀ values of 1-(4-hydroxyphenyl) derivatives with 4-fluorophenyl or 4-methoxyphenyl versions to isolate substituent effects .
• Molecular docking : Model interactions with target proteins (e.g., COX-2, EGFR) to explain variances in binding affinities due to hydrogen bonding (hydroxyl vs. fluorine/methoxy groups) .
• Solubility corrections : Account for logP differences (hydroxyl group lowers lipophilicity) using partition coefficient adjustments in dose-response curves .

Q. How can computational tools streamline retrosynthetic planning for novel derivatives?

Retrosynthesis platforms (e.g., CAS SciFinder, Reaxys) prioritize routes based on precursor availability and step efficiency. For example:

• One-step functionalization : Aldehyde group modifications (e.g., oxime formation) using hydroxylamine hydrochloride .
• Multi-step pathways : Coupling with heterocycles (e.g., thiophene, triazole) via Suzuki-Miyaura cross-coupling or click chemistry .
  AI-driven tools (e.g., IBM RXN) predict feasible pathways using reaction templates from databases like Pistachio or Reaxys .

Q. What mechanistic insights explain regioselectivity in nucleophilic substitution reactions?

Kinetic studies with isotopic labeling (e.g., ¹⁸O in 4-hydroxyphenol) reveal that the reaction proceeds via an SNAr mechanism. The electron-deficient pyrazole ring (due to the aldehyde group) directs nucleophilic attack at C-5, with K₂CO₃ deprotonating the phenolic -OH to enhance nucleophilicity . Competing pathways (e.g., O- vs. C-alkylation) are minimized by solvent choice (e.g., DMF over ethanol) .

Q. Key Citations

• Synthesis via nucleophilic substitution:
• Vilsmeier-Haack formylation:
• Biological activity comparisons:
• Computational modeling:
• Mechanistic studies: